N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide

• IUPAC Name: N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide
• InChI: InChI=1S/C13H15N3O2/c1-15(2)12(17)8-11-9-6-4-5-7-10(9)13(18)16(3)14-11/h4-7H,8H2,1-3H3
• InChI Key: FWWDUKCBZQZNOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)N(C)C
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide, also known as DMOPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMOPA is a derivative of phthalazine and has been synthesized using various methods. This article aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DMOPA.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide is not fully understood. However, it is believed that N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide acts as a photosensitizer by generating singlet oxygen upon exposure to light. Singlet oxygen is a highly reactive species that can cause damage to cellular components, leading to cell death.
Biochemical and Physiological Effects:
N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide has been shown to have a low toxicity profile and does not exhibit any significant cytotoxic effects on cells. However, it has been shown to induce apoptosis in cancer cells upon exposure to light. N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide has also been shown to exhibit antioxidant activity and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide is its strong fluorescence emission, which makes it an ideal candidate for use in fluorescence imaging applications. N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide also has a low toxicity profile and does not exhibit any significant cytotoxic effects on cells. However, one of the limitations of N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide in scientific research. One potential application is in the field of photodynamic therapy, where N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide could be used as a photosensitizer to selectively target cancer cells. Another potential application is in the field of fluorescence imaging, where N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide could be used to image specific cellular components. Additionally, further research is needed to better understand the mechanism of action of N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide and to develop more efficient synthesis methods.

Synthesis Methods

N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide can be synthesized using various methods, including the reaction of phthalazine-1,4-dione with N,N-dimethylacetamide in the presence of a base such as potassium carbonate. Another method involves the reaction of phthalazine-1,4-dione with N,N-dimethylamine in the presence of acetic anhydride. The yield of N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide using these methods ranges from 60-80%.

Scientific Research Applications

N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide is in the field of fluorescence imaging. N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide has been shown to exhibit strong fluorescence emission, making it an ideal candidate for use in fluorescence imaging applications. N,N-dimethyl-2-(3-methyl-4-oxophthalazin-1-yl)acetamide has also been used as a fluorescent probe for the detection of reactive oxygen species and as a photosensitizer for photodynamic therapy.